Cas no 523980-66-7 (1-(3-chloro-4-methoxyphenyl)methylpiperazine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)methylpiperazine
• CAS No: 523980-66-7
• Molecular Formula: C₁₂H₁₇ClN₂O
• Molecular Weight: 240.729182004929
• CID: 5912828
• PubChem ID: 3372753

1-(3-chloro-4-methoxyphenyl)methylpiperazine Properties

Names and Identifiers

• DTXSID001245859
• EN300-1967694
• AKOS014358931
• 1-[(3-chloro-4-methoxyphenyl)methyl]piperazine
• GS2050
• 523980-66-7
• 1-(3-chloro-4-methoxyphenyl)methylpiperazine

• InChIKey： VERCCTQXLVJXLR-UHFFFAOYSA-N
• Inchi： 1S/C12H17ClN2O/c1-16-12-3-2-10(8-11(12)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• SMILES： ClC1=C(C=CC(=C1)CN1CCNCC1)OC

Computed Properties

• Exact Mass: 240.1029409g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 240.1029409g/mol
• Heavy Atom Count: 16
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines